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Compound of Interest

Compound Name: Cimetidine sulfoxide

CAS No.: 151258-42-3

Cat. No.: B8117928

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of cimetidine sulfoxide, the primary

metabolite of the widely-used histamine H2-receptor antagonist, cimetidine. This document

outlines its core physicochemical properties, detailed analytical methodologies for its

quantification, and an overview of its metabolic pathway.

Core Physicochemical Data
Cimetidine sulfoxide is a crucial analyte in pharmacokinetic and metabolic studies of

cimetidine. A clear understanding of its fundamental properties is essential for any research

endeavor.

Property Value Source

CAS Number 54237-72-8 Not specified

Molecular Weight 268.34 g/mol [1][2]

Molecular Formula C₁₀H₁₆N₆OS Not specified
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Metabolic Pathway of Cimetidine
Cimetidine is metabolized in the liver to form cimetidine sulfoxide as its major metabolite.[1]

This biotransformation is primarily mediated by the cytochrome P450 (CYP) enzyme system

and flavin-containing monooxygenases.[3][4] Cimetidine itself is a known inhibitor of several

CYP isoenzymes, a factor that must be considered in drug-drug interaction studies.
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Caption: Metabolic conversion of cimetidine to its sulfoxide metabolite.

Experimental Protocols for Quantification
Accurate quantification of cimetidine sulfoxide is paramount for pharmacokinetic and

metabolism studies. High-Performance Liquid Chromatography (HPLC) and High-Performance

Thin-Layer Chromatography (HPTLC) are the most commonly employed techniques.

High-Performance Liquid Chromatography (HPLC) for
Serum Samples
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This method allows for the simultaneous determination of cimetidine and cimetidine sulfoxide
in serum.

Sample Preparation: Solid-phase extraction using a Bond Elut C18 analytical column is

employed to extract cimetidine, cimetidine sulfoxide, and an internal standard (e.g.,

ornidazole) from 0.5 mL of serum.

Chromatographic Conditions:

Column: Ultrasphere C18 reversed-phase column.

Detection: UV detection at 229 nm.

Performance:

Recovery: Absolute recoveries are reported to be between 93% and 104% for cimetidine
sulfoxide.

Limit of Detection (LOD): The minimum detection limit for cimetidine sulfoxide is 0.05

mg/L.

Linearity: The method demonstrates linearity for cimetidine sulfoxide up to a

concentration of 7.5 mg/L.

High-Performance Thin-Layer Chromatography (HPTLC)
This method is suitable for the determination of cimetidine in the presence of its sulfoxide

derivative.

Stationary Phase: Silica gel plates (10 x 20 cm).

Mobile Phase: A mixture of ethyl acetate, isopropanol, and 20% ammonia in a ratio of 9:5:4

(v/v/v).

Development: The developing time is approximately 20 minutes.

Detection: Densitometric evaluation is performed by recording peak areas at 218 nm.
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Rf Values:

Cimetidine: 0.85

Cimetidine Sulfoxide: 0.59
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Sample Preparation

Analytical Quantification

Serum Sample (0.5 mL) Solid-Phase Extraction
(C18 Column)

Eluate containing
Analytes

HPLC
(UV Detection at 229 nm)

HPTLC
(Densitometry at 218 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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